Cas no 1375794-83-4 (1-(2,5-diethylpiperazin-1-yl)ethan-1-one)

• Product Name: 1-(2,5-diethylpiperazin-1-yl)ethan-1-one
• CAS No: 1375794-83-4
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5208703
• PubChem ID: 64469405
• Update Time: 2025-05-25

1-(2,5-diethylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,5-diethyl-1-piperazinyl)-
• 1-(2,5-diethylpiperazin-1-yl)ethanone
• 1-(2,5-diethylpiperazin-1-yl)ethan-1-one

• Inchi： 1S/C10H20N2O/c1-4-9-7-12(8(3)13)10(5-2)6-11-9/h9-11H,4-7H2,1-3H3
• InChI Key： WRNDYNIWQCAYOR-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(CC)NCC1CC)C

Computed Properties

• Exact Mass: 184.158
• Monoisotopic Mass: 184.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 1-(2,5-diethylpiperazin-1-yl)ethan-1-one

1-(2,5-Diethylpiperazin-1-yl)ethan-1-one: A Comprehensive Overview

1-(2,5-Diethylpiperazin-1-yl)ethan-1-one, also known by its CAS number 1375794-83-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which have been extensively studied due to their diverse applications in drug design and synthesis. The structure of this compound features a piperazine ring substituted with ethyl groups at positions 2 and 5, with a ketone group attached to position 1. This unique combination of functional groups contributes to its intriguing chemical properties and potential biological activities.

The synthesis of 1-(2,5-Diethylpiperazin-1-yl)ethan-1-one typically involves multi-step processes that leverage the reactivity of piperazine derivatives. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its preparation. For instance, researchers have explored the use of microwave-assisted synthesis to expedite the formation of this compound, reducing reaction times while maintaining high yields. Such methodologies not only enhance the scalability of production but also align with the growing emphasis on sustainable chemical practices.

The structural features of 1-(2,5-Diethylpiperazin-1-yl)ethan-1-one make it a valuable building block in medicinal chemistry. Piperazine rings are known for their ability to form hydrogen bonds, which is a critical property for drug molecules aiming to interact with biological targets such as enzymes or receptors. The ethyl substituents on the piperazine ring further modulate the compound's physicochemical properties, such as solubility and lipophilicity, which are essential for drug bioavailability.

Recent studies have highlighted the potential of 1-(2,5-Diethylpiperazin-1-yl)ethan-1-one as a precursor in the development of novel therapeutic agents. For example, researchers have investigated its role in the synthesis of kinase inhibitors, which are pivotal in treating various cancers. The ketone group in this compound serves as a reactive site for further functionalization, enabling the introduction of additional bioactive moieties. This versatility underscores its importance as a versatile intermediate in drug discovery pipelines.

In addition to its role in medicinal chemistry, 1-(2,5-Diethylpiperazin-1-yl)ethan-1-one has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies. The exploration of such applications continues to be an active area of research.

The biological evaluation of 1-(2,5-Diethylpiperazin-1-yl)ethan-1-one has revealed interesting pharmacological profiles. Preclinical studies indicate that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. While these findings are preliminary, they suggest that further optimization could yield compounds with enhanced therapeutic potential.

In conclusion, 1-(2,5-Diethylpiperazin-1-yli)ethanone, CAS No. 1375794834, stands as a testament to the ingenuity and diversity inherent in organic chemistry. Its structural features and versatile reactivity continue to drive innovation across multiple disciplines. As research progresses, this compound is poised to play an increasingly significant role in both academic and industrial settings.